BE“GH@ Methodological & Application

Check Availability & Pricing

Application Notes and Protocols for Preparing
CP 122721 Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CP 122721

Cat. No.: B1669467

For Researchers, Scientists, and Drug Development Professionals

Abstract

CP 122721 is a potent and selective non-peptide antagonist of the neurokinin 1 (NK1) receptor,
exhibiting high affinity.[1][2] It has been investigated for its anxiolytic, antidepressant, and
antiemetic properties.[1][3] Proper preparation of a stock solution is the first critical step for in
vitro and in vivo experiments to ensure accurate and reproducible results. This document
provides a detailed protocol for the preparation of CP 122721 stock solutions, along with its
chemical properties and a diagram of its mechanism of action.

Data Presentation

Chemical and Physical Properties of CP 122721
Hydrochloride
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Property Value

(2S,3S)-N-[[2-Methoxy-5-
Chemical Name (trifluoromethoxy)phenyllmethyl]-2-phenyl-3-
piperidinamine dihydrochloride[2]

Molecular Weight 453.33 g/mol [2]
CAS Number 145877-52-7[2]
Purity >98% (HPLC)[2]
Appearance Crystalline solid
Storage Store at -20°CJ[2]

Solubility Data for CP 122721 Hydrochloride

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
Water 45.33[2] 100[2]
DMSO 45.33[2] 100[2]

Recommended Stock Solution Concentrations and
Volumes

The following table provides pre-calculated solvent volumes to prepare stock solutions of
various concentrations. These calculations are based on the molecular weight of 453.33 g/mol .
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Desired Concentration Mass of CP 122721 Volume of Solvent
1mM 1mg 2.21mL
5 mM 1mg 0.44 mL
10 mM 1mg 0.22 mL
10 mM 5 mg 1.10 mL
50 mM 5 mg 0.22 mL
10 mM 10 mg 2.21 mL
50 mM 10 mg 0.44 mL
100 mM 10 mg 0.22 mL

Experimental Protocols

Materials
e CP 122721 hydrochloride powder

e Dimethyl sulfoxide (DMSO), sterile

 Sterile, deionized or distilled water

 Sterile polypropylene microcentrifuge tubes or vials
o Calibrated analytical balance

» Vortex mixer

» Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 10 mM CP 122721 Stock
Solution in DMSO
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e Preparation: Don appropriate PPE. Allow the vial of CP 122721 powder to equilibrate to room
temperature before opening to prevent condensation.

e Weighing: Carefully weigh out the desired amount of CP 122721 powder using an analytical
balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.53 mg of the
compound.

e Solubilization: Add the appropriate volume of sterile DMSO to the vial containing the CP
122721 powder. Using the example above, add 1 mL of DMSO.

e Mixing: Cap the vial securely and vortex thoroughly until the powder is completely dissolved.
Gentle warming in a water bath (25-30°C) may assist in solubilization.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene
tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term
storage.

Protocol for Preparing Working Solutions

For most cell-based assays, the DMSO concentration in the final culture medium should be
kept low (typically <0.1%) to avoid solvent-induced toxicity.

 Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the
stock solution in the appropriate cell culture medium or buffer. For example, dilute the 10 mM
stock solution 1:100 in media to create a 100 puM intermediate solution.

 Final Dilution: Add the required volume of the intermediate or stock solution to the
experimental system to achieve the desired final concentration. For example, to achieve a
final concentration of 1 uM in 1 mL of cell culture, add 10 pL of the 100 uM intermediate
solution.

Mandatory Visualization
Signaling Pathway of NK1 Receptor Antagonism by CP
122721
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Mechanism of Action of CP 122721
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Caption: CP 122721 blocks Substance P binding to the NK1 receptor.
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Experimental Workflow for Preparing and Using CP

122721

Workflow: From Stock to Experiment

Stock Solution Preparation
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Caption: Step-by-step workflow for CP 122721 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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